2-Amino-5-fluorophenylboronic acid hydrochloride
Overview
Description
2-Amino-5-fluorophenylboronic acid hydrochloride is a chemical compound with the CAS Number: 1256355-45-9 . It has a molecular weight of 191.4 . The compound is typically stored in a refrigerated environment .
Molecular Structure Analysis
The molecular formula of 2-Amino-5-fluorophenylboronic acid hydrochloride is C6H7BFNO2.ClH . The InChI code is 1S/C6H7BFNO2.ClH/c8-4-1-2-6(9)5(3-4)7(10)11;/h1-3,10-11H,9H2;1H .Scientific Research Applications
Fluorinated Compounds in Drug Development and Synthesis
Fluorinated compounds, such as fluorinated pyrimidines, have pivotal roles in the development of anticancer therapies. For instance, 5-Fluorouracil (5-FU) is a widely used fluoropyrimidine in treating various cancers. The unique properties of fluorinated compounds, including their influence on metabolic stability and bioavailability, make them valuable in medicinal chemistry (Gmeiner, 2020). Similarly, TAS-102, an oral anticancer agent comprising a thymidine-based nucleoside analog trifluridine and a thymidine phosphorylase inhibitor, showcases the therapeutic potential of fluorinated nucleoside analogs in overcoming resistance to traditional fluoropyrimidine-based therapies (Lenz, Stintzing, & Loupakis, 2015).
Safety And Hazards
The compound is harmful by inhalation, in contact with skin, and if swallowed . In case of skin contact, it’s recommended to wash the skin with copious amounts of water for at least 15 minutes while removing contaminated clothing and shoes . In case of eye contact, it’s recommended to wash the eyes with copious amounts of water for at least 15 minutes . In case of inhalation, it’s recommended to remove to fresh air . In case of ingestion, it’s recommended to wash out the mouth with copious amounts of water for at least 15 minutes .
properties
IUPAC Name |
(2-amino-5-fluorophenyl)boronic acid;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H7BFNO2.ClH/c8-4-1-2-6(9)5(3-4)7(10)11;/h1-3,10-11H,9H2;1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FKYHBAYHZFPNQG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C=CC(=C1)F)N)(O)O.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8BClFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
191.40 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Amino-5-fluorophenylboronic acid hydrochloride | |
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